1-(5-Nitropyridin-2-yl)pyrrolidin-2-one

• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 1-(5-nitropyridin-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C9H9N3O3/c13-9-2-1-5-11(9)8-4-3-7(6-10-8)12(14)15/h3-4,6H,1-2,5H2
• InChI Key: MLBDSFCTCDTHNK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=NC=C(C=C2)[N+](=O)[O-]

Description

1-(5-Nitropyridin-2-yl)pyrrolidin-2-one is a pyrrolidin-2-one derivative featuring a 5-nitropyridinyl substituent at the 1-position of the pyrrolidinone ring. The structural and electronic characteristics of this compound make it a candidate for exploration in medicinal chemistry, particularly in enzyme inhibition and receptor modulation.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrrolidin-2-one Derivatives

Compound Name	Substituents	Key Features	Biological Activity	References
1-(5-Nitropyridin-2-yl)pyrrolidin-2-one	5-Nitropyridinyl at 1-position	High electron-withdrawing effect; potential for nitro-reduction metabolism	Under investigation (hypothetical)	N/A
1-(Pyridin-4-yl)pyrrolidin-2-one	Pyridin-4-yl at 1-position	Moderate microsomal stability (t₁/₂: 15–30 min); low aqueous solubility	Antimalarial (Pf, P. vivax)
1-(4-Methoxybenzyl)pyrrolidin-2-one	4-Methoxybenzyl at 1-position	Improved lipophilicity; acetylcholinesterase inhibition	Anti-Alzheimer's (AChE inhibitor)
1-(2-Chlorophenyl)pyrrolidin-2-one	2-Chlorophenyl at 1-position	High α1-adrenoceptor affinity (pKi = 7.13)	Antiarrhythmic, antihypertensive
1-[2-(Furan-2-yl)-2-oxoethyl]pyrrolidin-2-one	Furan-2-yl-oxoethyl at 1-position	Natural product derivative; antioxidant potential	Antioxidant (in vitro)